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Vacuolar protein sorting 34 (Vps34), the sole member of the class III phosphoinositide 3-kinase

(PI3K) family, is a pivotal enzyme that is evolutionarily conserved from yeast to mammals.[1][2]

Its primary function is to phosphorylate phosphatidylinositol (PtdIns) to generate

phosphatidylinositol 3-phosphate [PI(3)P], a key signaling lipid essential for regulating

fundamental cellular processes.[3][4] Dysregulation of Vps34 activity is implicated in a range of

human diseases, including cancer, neurodegenerative disorders, and cardiovascular disease,

making it a significant target for drug development.[4][5] This guide provides an in-depth

overview of Vps34's function, regulation, and the experimental methodologies used to study it.

Vps34: Structure and Core Complexes
Vps34 functions exclusively as part of larger multiprotein complexes, which dictates its

subcellular localization and specific cellular role.[6] In mammalian cells, Vps34 forms two major,

mutually exclusive heterotetrameric complexes: Complex I and Complex II.[4][7][8] Both

complexes share a core trio of proteins: the catalytic subunit Vps34, the pseudokinase Vps15

(PIK3R4), and Beclin 1.[4]

Complex I (Autophagy-Specific): This complex is distinguished by the presence of

Autophagy-Related protein 14 (ATG14L). It is primarily involved in the initiation of autophagy.

[4][6]
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Complex II (Endocytosis-Specific): This complex incorporates the UV radiation resistance-

associated gene (UVRAG) protein instead of ATG14L and is critical for endosomal sorting

and trafficking.[5][6]

This structural arrangement allows for the independent regulation of distinct cellular pathways

controlled by PI(3)P.[6]
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Regulation of Vps34 Activity
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Experimental Workflow: In Vitro Vps34 Kinase Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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